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Compound of Interest

Compound Name:
2-(3-Fluoro-5-

methylphenyl)butanoic acid

Cat. No.: B13296115

Get Quote

Part 1: Chemical Identity & Molecular Weight Profile
In drug discovery, the precise molecular weight (MW) is the anchor for all stoichiometric

calculations, from reagent loading to pharmacokinetic dosing. For 2-(3-Fluoro-5-
methylphenyl)butanoic acid, the presence of fluorine (monoisotopic) and the specific alkyl

branching requires careful differentiation between Average Molecular Weight and Monoisotopic

Mass.

Structural Definition
This compound belongs to the 2-arylalkanoic acid class, sharing a scaffold homology with

profen-type NSAIDs (e.g., flurbiprofen), though distinguished by an ethyl backbone extension

(butanoic vs. propionic).

IUPAC Name: 2-(3-Fluoro-5-methylphenyl)butanoic acid

Molecular Formula:

SMILES:CCC(C1=CC(C)=CC(F)=C1)C(=O)O
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Quantitative Mass Data
The following data is calculated using IUPAC standard atomic weights (2025 conventions).

Parameter Value Significance

Average Molecular Weight 196.22 g/mol
Used for molarity calculations

and bulk weighing.

Monoisotopic Mass 196.0900 Da
Critical for High-Resolution

Mass Spectrometry (HRMS).

Exact Mass 196.089958 Da
Theoretical baseline for mass

defect analysis.

Elemental Composition
C (67.33%), H (6.68%), F

(9.68%), O (16.31%)

Used for elemental analysis

(CHN) validation.

Technical Insight: The 3-fluoro-5-methyl substitution pattern is a strategic medicinal chemistry

motif. The fluorine atom (

) is monoisotopic, meaning the mass spectrum will not show the typical isotopic splitting seen
with chlorine or bromine. However, it introduces a specific mass defect (-0.0016 Da relative to
H) that is diagnostic in high-resolution analysis.

Part 2: Synthesis & Reaction Engineering[1]
To access this compound for research, a robust synthetic route is required. While carbonylation

of allylarenes is a modern approach, the Pd-Catalyzed

-Arylation of esters provides the highest regioselectivity and functional group tolerance for the
3-fluoro-5-methyl motif.

Strategic Pathway: -Arylation
This protocol utilizes a cross-coupling approach, ensuring the integrity of the fluorinated

aromatic ring.

Protocol Logic:
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Precursor: Ethyl butyrate provides the 4-carbon backbone.

Electrophile: 1-Bromo-3-fluoro-5-methylbenzene supplies the specific aryl core.

Catalysis: A bulky phosphine ligand (e.g.,

or XPhos) facilitates the coupling at the sterically hindered

-position.

Visualization of Synthesis Workflow

Ethyl Butyrate
(C6H12O2)

Pd-Catalyzed 
alpha-Arylation

(LiHMDS, Pd2(dba)3, P(tBu)3)
1-Bromo-3-fluoro-
5-methylbenzene

Intermediate Ester
(Ethyl 2-arylbutanoate)

C-C Bond Formation Hydrolysis
(LiOH, THF/H2O)

Target Product:
2-(3-Fluoro-5-methylphenyl)

butanoic acid

Deprotection
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Figure 1: Palladium-catalyzed

-arylation workflow for precise regiochemical control.

Experimental Protocol (Self-Validating System)
Step 1 (Coupling): Charge a flame-dried flask with

(1 mol%) and

(2 mol%). Add toluene, ethyl butyrate (1.2 equiv), and the aryl bromide (1.0 equiv). Add
LiHMDS (1.5 equiv) dropwise at 0°C to generate the enolate in situ. Heat to 80°C.

Checkpoint: Monitor disappearance of aryl bromide by TLC (Hexane/EtOAc 9:1).

Step 2 (Hydrolysis): Dissolve the isolated ester in THF:Water (3:1). Add LiOH (3 equiv). Stir

at RT.

Checkpoint: Acidify to pH 2. The product should precipitate or extract into DCM.
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Validation: The final MW must be confirmed via LC-MS (ESI-) showing a peak at 195.08

Da

.

Part 3: Analytical Profiling & Validation
Trustworthiness in chemical biology relies on rigorous characterization. The following spectral

features confirm the structure and molecular weight.

NMR Signature (Predicted)
The

NMR spectrum provides a "fingerprint" validation of the structure.

Chemical Shift (

)
Multiplicity Integration Assignment

12.1 ppm Broad Singlet 1H
Carboxylic Acid (-

COOH)

6.8 - 7.0 ppm Multiplet 3H
Aromatic Ring Protons

(Coupled to F)

3.45 ppm Triplet (t) 1H -Methine (-CH-COOH)

2.35 ppm Singlet (s) 3H Aryl-Methyl (-CH3)

1.9 - 2.1 ppm Multiplet 2H
Methylene (-CH2-) of

ethyl chain

0.92 ppm Triplet (t) 3H
Terminal Methyl (-

CH3) of ethyl chain

Mechanistic Note: The aromatic protons will exhibit complex splitting due to

–

coupling (
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), typically appearing as doublets of doublets.

Mass Spectrometry Logic
For HRMS validation, the ionization pathway dictates the observed mass.

Parent Molecule
MW: 196.22

ESI Negative Mode
[M-H]-

Deprotonation

Observed Ion: 195.08 m/z
(Base Peak)

Decarboxylation
[M-H-CO2]-

In-source CID

Fragment: 151.09 m/z
(Diagnostic)

Click to download full resolution via product page

Figure 2: ESI-MS fragmentation logic. The loss of

(44 Da) from the parent ion is the primary diagnostic transition.

Part 4: Pharmaceutical Relevance[2]
Lipophilicity & Metabolic Stability
The 3-fluoro-5-methyl substitution is not arbitrary; it is a calculated design to modulate the

physicochemical profile.
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Metabolic Blocking: The methyl group at position 5 is susceptible to benzylic oxidation

(CYP450). However, the electronic effect of the meta-fluorine atom deactivates the ring

slightly, potentially extending half-life compared to the non-fluorinated analog.

Lipophilicity (cLogP): Estimated at 2.8 - 3.1. This places the compound in the ideal range for

oral bioavailability (Lipinski's Rule of 5), allowing passive diffusion across membranes.

Application in Research
This compound serves as a critical intermediate for:

Kinase Inhibitors: As a hydrophobic tail in ATP-competitive inhibitors.

Neprilysin Inhibitors: Analogs of Sacubitril where the biphenyl moiety is modified.

Chiral Resolution Standards: The C2 position is stereogenic. Enantiomeric separation of this

acid is often used to test novel chiral stationary phases.
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[https://www.benchchem.com/product/b13296115/docs#precision-characterization-2-3-
fluoro-5-methylphenyl-butanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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